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Compound of Interest

Compound Name: 1,4-Diazabicyclo[3.2.2]nonane

Cat. No.: B1297267 Get Quote

Essential Safety and Handling Guide for 1,4-
Diazabicyclo[3.2.2]nonane
This guide provides critical safety and logistical information for the handling and disposal of

1,4-Diazabicyclo[3.2.2]nonane, a compound that requires stringent safety measures due to its

hazardous nature. Researchers, scientists, and drug development professionals should adhere

to these protocols to ensure personal safety and proper disposal.

Chemical Identifier:

Name: 1,4-Diazabicyclo[3.2.2]nonane

CAS Number: 283-38-5

Molecular Formula: C₇H₁₄N₂[1]

Hazard Summary: 1,4-Diazabicyclo[3.2.2]nonane is classified as a hazardous substance. The

primary risks associated with this chemical are severe skin corrosion and serious eye damage.

[1][2] The signal word for this chemical is "Danger".[1][2]
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Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation (Category 1B)
H314: Causes severe skin burns and eye

damage[1][2]

Serious Eye Damage/Eye Irritation (Category 1) H318: Causes serious eye damage[2]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory when

handling 1,4-Diazabicyclo[3.2.2]nonane.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

(European Standard EN 166)

or a face shield.[1]

To prevent severe and

irreversible eye damage from

splashes or dust.

Hand Protection
Compatible chemical-resistant

gloves.

To protect the skin from severe

burns upon contact.

Skin and Body Protection

Long-sleeved clothing and a

lab coat. Consider chemical-

resistant clothing for larger

quantities.[1][2]

To prevent skin contact and

burns.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1] If dust is generated, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter is required.[2][3]

To avoid inhalation of irritating

dust particles.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 1,4-Diazabicyclo[3.2.2]nonane in a laboratory

setting.
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Preparation:

Ensure a safety shower and eyewash station are readily accessible.[2]

Work exclusively in a well-ventilated area or under a certified chemical fume hood.[1]

Don all required PPE as specified in the table above.

Handling:

Avoid generating dust.

Weigh and transfer the chemical carefully.

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.[2]

In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and

plenty of water. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]
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Safe Handling Workflow for 1,4-Diazabicyclo[3.2.2]nonane

Preparation

Handling Disposal
Don Required PPE:

Goggles, Gloves, Lab Coat

Carefully Weigh/Transfer

Proceed to Handling

Work in Chemical Fume Hood

Ensure Access to
Safety Shower & Eyewash

Avoid Dust Generation Keep Container Closed Collect in Labeled
Waste Container

After Use Dispose via Chemical Incineration

Click to download full resolution via product page

Caption: Workflow for handling 1,4-Diazabicyclo[3.2.2]nonane.

Disposal Plan
Proper disposal of 1,4-Diazabicyclo[3.2.2]nonane and its contaminated waste is crucial to

prevent environmental contamination and ensure safety.

Waste Collection:

Collect all waste material, including empty containers and contaminated PPE, in a

designated and clearly labeled hazardous waste container.

Disposal Method:

The recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2]

All disposal activities must be in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific

guidance.
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Disposal Protocol for 1,4-Diazabicyclo[3.2.2]nonane
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Caption: Disposal steps for 1,4-Diazabicyclo[3.2.2]nonane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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